Cas no 209342-41-6 (Finafloxacin Hydrochloride)

• Product Name: Finafloxacin Hydrochloride
• CAS No: 209342-41-6
• MF: C₂₀H₂₀ClFN₄O₄
• MW: 434.848607063293
• MDL: MFCD23160294
• CID: 844821
• PubChem ID: 11662028
• Update Time: 2025-06-08

Finafloxacin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-[(4aS,7aS)-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazin-6-yl]-8-cyano-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid,hydrochloride
• Finafloxacin Hydrochloride
• 8-Cyano-1-cyclopropyl-6-fluoro-7-((4aS,7aS)-hexahydropyrrolo[3,4-b][1,4]oxazin-6(2H)-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• 3-Quinolinecarboxylic acid,8-cyano-1-cyclopropyl-6-fluoro-7-((4aS,7aS)-hexahydropyrrolo(3,4-b)-1,4-oxazin-6(2H)-yl)-1,4-dihydro-4-oxo-,monohydrochloride
• 8-Cyano-1-cyclopropyl-6-fluoro-7-[(4aS,7aS)-hexahydropyrrolo[3,4-b]-1,4-oxazin-6(2H)-yl]-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Hydrochloride
• BAY-35-3377
• BY-377
• QCR-31
• 8-Cyano-1-cyclopropyl-6-fluoro-7-[(4aS,7aS)-hexahydropyrrolo[3,4-b]-1,4-oxazin-6(2H)-yl]-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid monohydrochloride
• BAY35-3377
• FINAFLOXACIN HYDROCHLORIDE [MI]
• 3-QUINOLINECARBOXYLIC ACID, 8-CYANO-1-CYCLOPROPYL-6-FLUORO-7-((4AS,7AS)-HEXAHYDROPYRROLO(3,4-B)-1,4-OXAZIN-6(2H)-YL)-1,4-DIHYDRO-4-OXO-, MONOHYDROCHLORIDE
• 8-Cyano-1-cyclopropyl-6-fluoro-7-((1S,6S)-2-oxa-5,8-diazabicyclo[4.3.0]non-8-yl)-1,4-dihydro4-oxo-3-quinolinecarboxylic acid hydrochloride
• 8-Cyano-1-cyclopropyl-6-fluoro-7-((1S,6S)-2-oxa-5,8-diazabicyclo[4.3.0]nonan-8-yl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid hydrochloride
• finafloxacin HCl
• Q27254695
• BAY-353377
• AKOS027250769
• 3-Quinolinecarboxylic acid, 8-cyano-1-cyclopropyl-6-fluoro-7-((4aS,7aS)- hexahydropyrrolo(3,4-b)-1,4-oxazin-6(2H)-yl)-1,4-dihydro-4-oxo-, monohydrochloride
• EX-A816
• 209342-41-6
• BAY 35-3377
• SCHEMBL7660879
• DA-53196
• 2G22PNZ052
• GLXC-04816
• Finafloxacin (hydrochloride)
• 7-[(4aS,7aS)-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazin-6-yl]-8-cyano-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid;hydrochloride
• HY-13451A
• AC-37075
• CS-0027159
• (-)-(4aS,7aS)-8-Cyano-1-cyclopropyl-6-fluoro-4-oxo-7-(perhydropyrrolo[3,4-b]-1,4-oxazin-6-yl)-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• BCP23879
• MFCD23160294
• 3-Quinolinecarboxylic acid, 8-cyano-1-cyclopropyl-6-fluoro-7-[(4aS,7aS)-hexahydropyrrolo[3,4-b]-1,4-oxazin-6(2H)-yl]-1,4-dihydro-4-oxo-, hydrochloride (1:1)
• DTXSID70175097
• J-013728
• UNII-2G22PNZ052
• Finafloxacinhydrochloride
• 8-Cyano-1-cyclopropyl-6-fluoro-7-((1S,6S)-2-oxa-5,8-diazabicyclo[4.3.0]non-8-yl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Hydrochloride
• CQMSQUOHWYYEKM-MOGJOVFKSA-N

• MDL： MFCD23160294
• Inchi： 1S/C20H19FN4O4.ClH/c21-14-5-11-17(25(10-1-2-10)7-13(19(11)26)20(27)28)12(6-22)18(14)24-8-15-16(9-24)29-4-3-23-15;/h5,7,10,15-16,23H,1-4,8-9H2,(H,27,28);1H/t15-,16-;/m0./s1
• InChI Key： CQMSQUOHWYYEKM-MOGJOVFKSA-N
• SMILES： Cl.FC1=CC2C(C(C(=O)O)=CN(C=2C(C#N)=C1N1C[C@H]2[C@H](C1)NCCO2)C1CC1)=O

Computed Properties

• Exact Mass: 434.11600
• Monoisotopic Mass: 434.1157110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 806
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 107.59000
• LogP: 2.41818

Finafloxacin Hydrochloride Security Information

• Storage Condition：(BD305679)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Finafloxacin Hydrochloride

Introduction to Finafloxacin Hydrochloride (CAS No. 209342-41-6)

Finafloxacin Hydrochloride, a potent pharmaceutical compound with the chemical identifier CAS No. 209342-41-6, has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of fluoroquinolone antibiotics, which are renowned for their broad-spectrum antimicrobial properties. The hydrochloride salt form of Finafloxacin enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications.

The development of Finafloxacin Hydrochloride has been driven by the need for novel antibiotics that can combat resistant bacterial strains. In recent years, there has been a growing concern regarding the rise of multidrug-resistant bacteria, necessitating the discovery and synthesis of new antimicrobial agents. Finafloxacin Hydrochloride has emerged as a potential solution due to its unique chemical structure and mechanism of action.

One of the key features of Finafloxacin Hydrochloride is its ability to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication and transcription. This mechanism ensures that the compound can effectively target a wide range of Gram-positive and Gram-negative bacteria. Furthermore, its structural modifications have been designed to minimize off-target effects, thereby reducing the risk of side effects in patients.

Recent studies have highlighted the efficacy of Finafloxacin Hydrochloride in treating various bacterial infections. For instance, clinical trials have demonstrated its effectiveness in managing skin and soft tissue infections, as well as urinary tract infections. The compound's ability to penetrate biological barriers and reach infection sites has made it particularly valuable in treating localized infections.

The pharmacokinetic properties of Finafloxacin Hydrochloride have also been extensively studied. Its favorable pharmacokinetic profile includes a reasonable half-life, allowing for once-daily dosing, which enhances patient compliance. Additionally, its high bioavailability ensures that therapeutic levels can be maintained consistently throughout the treatment period.

From a chemical perspective, Finafloxacin Hydrochloride exhibits a complex molecular structure that contributes to its antimicrobial activity. The presence of a fluoroquinolone core, combined with specific functional groups, enhances its binding affinity to bacterial enzymes. This intricate design has been refined through computational modeling and experimental optimization to maximize efficacy while minimizing toxicity.

In addition to its primary antimicrobial properties, Finafloxacin Hydrochloride has shown promise in preclinical studies for potential applications in other therapeutic areas. Research has indicated that it may have anti-inflammatory effects, which could be beneficial in managing chronic inflammatory conditions associated with bacterial infections.

The synthesis of Finafloxacin Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it suitable for large-scale production. The development process has also incorporated green chemistry principles to minimize environmental impact.

Regulatory approvals for Finafloxacin Hydrochloride have been pursued in several regions, with ongoing efforts to expand its market presence. Regulatory agencies have reviewed extensive preclinical and clinical data to assess its safety and efficacy. The compound's potential benefits have led to its inclusion in several clinical trials aimed at further validating its therapeutic applications.

The future prospects of Finafloxacin Hydrochloride are promising, with ongoing research exploring new indications and combination therapies. The development of novel drug formulations, such as sustained-release matrices or nanoparticles, could enhance its delivery and improve patient outcomes. Additionally, exploring synergistic combinations with other antibiotics may provide strategies to overcome resistance mechanisms.

In conclusion, Finafloxacin Hydrochloride (CAS No. 209342-41-6) represents a significant advancement in antibiotic therapy due to its potent antimicrobial activity, favorable pharmacokinetic profile, and minimal side effects. Its unique chemical structure and mechanism of action make it a valuable asset in the fight against bacterial infections. As research continues to uncover new applications and optimize its formulation, Finafloxacin Hydrochloride is poised to play a crucial role in modern medicine.